Piperidolate hydrochloride
Piperidolate hydrochloride
Piperidolate hydrochloride is an antimuscarinic, Also a potential inhibitor of human glutathione transferase P1-1. Piperidolate HCl could restrain the abnormal activity caused by acetylcholine. inhibits intestinal cramp induced by acetylcholine (rats and dogs).
Brand Name:
Vulcanchem
CAS No.:
129-77-1
VCID:
VC0539741
InChI:
InChI=1S/C21H25NO2.ClH/c1-2-22-15-9-14-19(16-22)24-21(23)20(17-10-5-3-6-11-17)18-12-7-4-8-13-18;/h3-8,10-13,19-20H,2,9,14-16H2,1H3;1H
SMILES:
CCN1CCCC(C1)OC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl
Molecular Formula:
C21H26ClNO2
Molecular Weight:
359.9 g/mol
Piperidolate hydrochloride
CAS No.: 129-77-1
Inhibitors
VCID: VC0539741
Molecular Formula: C21H26ClNO2
Molecular Weight: 359.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 129-77-1 |
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Product Name | Piperidolate hydrochloride |
Molecular Formula | C21H26ClNO2 |
Molecular Weight | 359.9 g/mol |
IUPAC Name | (1-ethylpiperidin-3-yl) 2,2-diphenylacetate;hydrochloride |
Standard InChI | InChI=1S/C21H25NO2.ClH/c1-2-22-15-9-14-19(16-22)24-21(23)20(17-10-5-3-6-11-17)18-12-7-4-8-13-18;/h3-8,10-13,19-20H,2,9,14-16H2,1H3;1H |
Standard InChIKey | RBGWCEWDAHDPEH-UHFFFAOYSA-N |
SMILES | CCN1CCCC(C1)OC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl |
Canonical SMILES | CCN1CCCC(C1)OC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl |
Appearance | Solid powder |
Description | Piperidolate hydrochloride is an antimuscarinic, Also a potential inhibitor of human glutathione transferase P1-1. Piperidolate HCl could restrain the abnormal activity caused by acetylcholine. inhibits intestinal cramp induced by acetylcholine (rats and dogs). |
Purity | >98% (or refer to the Certificate of Analysis) |
Related CAS | 82-98-4 (Parent) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-ethyl-3-piperidyl diphenylacetate piperidolate piperidolate hydrochloride |
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PubChem Compound | 8520 |
Last Modified | Nov 11 2021 |
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